Cas no 2387607-46-5 ((Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol)

• Product Name: (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol
• CAS No: 2387607-46-5
• MF: C₄H₈FNO
• MW: 105.110824584961
• CID: 5108430
• Update Time: 2026-03-03

(Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 2-(aminomethyl)-3-fluoro-
• (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol

• Inchi： 1S/C4H8FNO/c5-1-4(2-6)3-7/h1,7H,2-3,6H2
• InChI Key： RKZWAEJDSZHKKR-UHFFFAOYSA-N
• SMILES： C(O)C(CN)=CF

Additional information on (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol

Compound Introduction: (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol (CAS No. 2387607-46-5)

(Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol is a fluorinated allylic alcohol with significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2387607-46-5, has garnered attention due to its unique structural features and its promising applications in drug development. The presence of both an amine and a fluoro group in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the class of fluorinated alcohols, which are known for their enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. The fluoro substituent, in particular, can influence the electronic properties of the molecule, leading to increased lipophilicity and better membrane penetration. These characteristics are highly valued in medicinal chemistry for designing drugs with improved bioavailability and target specificity.

The amine group in (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. This reactivity has been exploited in various drug discovery programs to create novel scaffolds with therapeutic potential. For instance, the amine can be coupled with carboxylic acids via amide bond formation, a common strategy in peptide and protein drug development.

Recent advancements in synthetic methodologies have allowed for more efficient preparation of (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of fluorine atoms with high selectivity and yield. These methods are crucial for producing fluorinated compounds on a larger scale, which is often necessary for preclinical and clinical studies.

The pharmacological properties of (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol have been explored in several research studies. Its structural analogs have shown activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The combination of the amine and fluoro groups appears to enhance binding affinity and reduce off-target effects, making it an attractive candidate for further development.

In vitro studies have demonstrated that derivatives of this compound exhibit promising antiviral and anticancer properties. The fluorine atom's ability to modulate electron density has been linked to improved binding interactions with biological targets. Additionally, the allylic alcohol moiety can participate in hydrogen bonding or form salt bridges, further contributing to the compound's binding affinity.

The synthesis of (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol also involves considerations of stereochemistry. The (Z) configuration of the double bond is crucial for maintaining the compound's biological activity. Stereocontrol techniques, such as chiral auxiliary-assisted synthesis or asymmetric catalysis, have been employed to ensure high enantiomeric purity.

The growing interest in fluorinated compounds has led to increased research into their environmental impact and biodegradability. While fluorine atoms are known for their stability, efforts are being made to develop synthetic routes that minimize waste and hazardous byproducts. Green chemistry principles are being applied to improve the sustainability of fluorinated alcohol synthesis.

The future prospects of (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol in pharmaceutical research are promising. Ongoing studies aim to explore its potential as a building block for next-generation therapeutics. Collaborations between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates with improved efficacy and safety profiles.

In conclusion, (Z)-2-(aminomethyl)-3-fluoro-prop-2-en-1-ol (CAS No. 2387607-46-5) is a versatile compound with significant applications in drug development. Its unique structural features, including the presence of both an amine and a fluoro group, make it a valuable intermediate for synthesizing bioactive molecules. Recent advancements in synthetic chemistry and pharmacological research continue to expand its potential applications, making it an exciting area of study for future pharmaceutical innovations.